Cas no 78088-46-7 (L-Lysinamide,6-carboxy-N6-[N-(1-oxododecyl)-L-alanyl-D-g-glutamyl]-, (6S)- (9CI))

• Product Name: L-Lysinamide,6-carboxy-N6-[N-(1-oxododecyl)-L-alanyl-D-g-glutamyl]-, (6S)- (9CI)
• CAS No: 78088-46-7
• MF: C₂₇H₄₉N₅O₈
• MW: 571.706667661667
• CID: 570619
• PubChem ID: 3086083
• Update Time: 2025-04-19

L-Lysinamide,6-carboxy-N6-[N-(1-oxododecyl)-L-alanyl-D-g-glutamyl]-, (6S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Lysinamide,6-carboxy-N6-[N-(1-oxododecyl)-L-alanyl-D-g-glutamyl]-, (6S)- (9CI)
• (2S,6S)-6,7-diamino-2-[[(4R)-4-carboxy-4-[[(2S)-2-(dodecanoylamino)propanoyl]amino]butanoyl]amino]-7-oxoheptanoic acid
• TABILAUTIDE
• (2S,6S)-6,7-diamino-2-[[(4R)-4-[[(2S)-2-(dodecanoylamino)propanoyl]amino]-5-hydroxy-5-oxopentanoyl]amino]-7-oxoheptanoic acid
• Tabilautide [INN]
• UNII-EZ61NB05TG
• SCHEMBL446062
• 78088-46-7
• CHEMBL3989637
• EZ61NB05TG
• threo-6-Carbamoyl-N(sup 2)-(N-(N-lauroyl-L-alanyl)-D-gamma-glutamyl)-L-lysine
• Q15634101
• NS00125501
• DTXSID00228722

• Inchi： 1S/C27H49N5O8/c1-3-4-5-6-7-8-9-10-11-15-22(33)30-18(2)25(36)32-21(27(39)40)16-17-23(34)31-20(26(37)38)14-12-13-19(28)24(29)35/h18-21H,3-17,28H2,1-2H3,(H2,29,35)(H,30,33)(H,31,34)(H,32,36)(H,37,38)(H,39,40)/t18-,19-,20-,21+/m0/s1
• InChI Key： TUNXCNXMSJZNPO-XSDIEEQYSA-N
• SMILES： O=C(CCCCCCCCCCC)N[C@@H](C)C(N[C@@H](C(=O)O)CCC(N[C@H](C(=O)O)CCC[C@@H](C(N)=O)N)=O)=O

Computed Properties

• Exact Mass: 571.35800
• Monoisotopic Mass: 571.35811354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 24
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 231Ų

Experimental Properties

• PSA: 231.01000
• LogP: 3.88720